2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H28N4O2/c1-16-4-8-20(9-5-16)25-21(29)15-28-12-10-24(11-13-28)26-22(23(30)27-24)19-7-6-17(2)18(3)14-19/h4-9,14H,10-13,15H2,1-3H3,(H,25,29)(H,27,30)
• InChI Key: QJJNBJSJGWYWTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol

Description

2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Activity

Modifications on the methylene group of N-(Isothiazol-5-yl)phenylacetamides, similar in structure to the compound , have been studied for their insecticidal activity. These modifications include oxidation and the creation of derivatives that retain the efficacy of the parent compound. The study found that enamines derived from low molecular weight amines and amino acids were most active as broad-spectrum insecticides, more so than the parent compound on root-knot nematode (Samaritoni et al., 1999).

HIV Entry Inhibitors

Research on compounds structurally similar to the specified compound, focusing on their role as HIV entry inhibitors, has shown promise. For example, a study on the CCR5 receptor-based mechanism of action of 873140, a potent noncompetitive allosteric antagonist of the CCR5 receptor, provides insights into how structural analogs can influence HIV-1 virulence and resistance (Watson et al., 2005).

Radiosynthesis for Metabolism Studies

The radiosynthesis of chloroacetanilide herbicide ([phenyl-4-3H] acetochlor) and a dichloroacetamide safener for herbicides ([2, 2-dimethyl-3H]R-29148) has been conducted for studies on their metabolism and mode of action, indicating the importance of structural derivatives in understanding the biological activity and environmental fate of such compounds (Latli & Casida, 1995).

Antimicrobial Activity of Heterocycles

The synthesis and evaluation of antimicrobial activity of heterocyclic compounds incorporating antipyrine moiety, similar to the compound in interest, has shown that such structural frameworks can be effective against various microbial strains. This research highlights the potential of structurally related compounds in antimicrobial applications (Bondock et al., 2008).